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Compound of Interest

Compound Name: Clp257

cat. No.: B15585224

Disclaimer: As of the current date, a specific Safety Data Sheet (SDS) with official disposal
instructions for CIp257 is not publicly available. The following procedures are based on general
best practices for the disposal of hazardous laboratory chemicals. All laboratory personnel must
be trained on proper waste handling and disposal procedures.[1] It is imperative to consult and
adhere to your institution's specific waste management guidelines and local regulations.

Clp257 is a selective KCC2 activator intended for laboratory research use only. Due to the
absence of specific disposal protocols, it should be treated as a hazardous chemical waste.
This guide provides essential safety and logistical information for its proper handling and
disposal.

Chemical and Physical Properties of Clp257

A summary of quantitative data for Clp257 is provided below for reference during handling and

storage.
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Property Value

(52)-5-[(4-Fluoro-2-
Chemical Name hydroxyphenyl)methylene]-2-(tetrahydro-1-(2H)-
pyridazinyl)-4(5H)-thiazolone

Molecular Formula C14H14FN302S

Molecular Weight 307.34 g/mol

Purity >98%

ECso 616 nM for KCC2 activation

Solubility Soluble to 100 mM in DMSO

Storage (Powder) Store at +4°C or -20°C

Storage (In Solvent) -80°C (up to 6 months), -20°C (up to 1 month)

Note: The compound is reported to be unstable in solution; it is recommended to use freshly
prepared solutions.[2]

General Disposal Protocol for Laboratory Chemicals

This protocol provides a step-by-step methodology for the safe disposal of research chemicals
like CIp257 and its solutions.

Step 1: Waste Identification and Segregation

o Treat as Hazardous: All waste containing Clp257, including the pure compound, solutions,
contaminated labware, and spill cleanup materials, must be treated as hazardous chemical
waste.

e Segregate Waste Streams: Do not mix Clp257 waste with other chemical waste streams
unless they are compatible.[2]

o Keep halogenated and non-halogenated solvent wastes separate.

o Store acids and bases separately.[2]
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o Solutions of Clp257 in DMSO should be disposed of with other organic solvents.[3]

Step 2: Waste Collection and Containment

o Use Appropriate Containers:

o Collect waste in sturdy, leak-proof containers that are chemically compatible with the
waste.[4]

o Containers must have a secure screw cap to be kept closed at all times, except when
adding waste.[2][5]

o Container Labeling:
o Label all waste containers clearly with the words "Hazardous Waste."[2][6]

o The label must include the full chemical name(s) of the constituents (e.g., "Clp257,
Dimethyl Sulfoxide") and their approximate concentrations or volumes.[6]

o Include the date when the container was first used for waste accumulation.
 Filling and Storage:
o Do not overfill containers; leave at least one inch of headroom to allow for expansion.[2]

o Store waste containers in a designated "Satellite Accumulation Area" within the laboratory.

[2]

o Utilize secondary containment, such as a larger bucket or tub, to prevent spills from
reaching drains.[4][5]

Step 3: Disposal of Contaminated Materials

e Contaminated Solids:

o Personal Protective Equipment (PPE), absorbent materials from spill cleanups, and other
contaminated disposable labware should be collected in a designated, lined container.[7]

o This container must also be labeled as hazardous waste.
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e Sharps:

o Needles, contaminated glass slides, or other sharp objects must be placed in a
designated, puncture-resistant sharps container.

o Empty Chemical Containers:
o A container that held Clp257 is considered hazardous waste.

o The container must be triple-rinsed with a suitable solvent (like DMSO or another
appropriate solvent) capable of removing the chemical residue.[1][6]

o The rinsate from all three rinses must be collected and disposed of as hazardous chemical
waste.[4][6]

o After triple-rinsing and air-drying, deface or remove the original label before disposing of
the container as regular non-hazardous waste (e.g., glass recycling).[1][4]

Step 4: Final Disposal

o Arrange for Professional Disposal:
o Never dispose of CIp257 or its solutions down the sink or in the regular trash.[4]

o Contact your institution’s Environmental Health and Safety (EHS) office to schedule a
pickup for your hazardous waste.[4]

o Follow their specific procedures for waste collection requests.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
chemical waste generated in a laboratory setting.
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General Chemical Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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